Estriol 3-O-β-D-Glucuronide Sodium Salt
Estriol 3-O-β-D-Glucuronide Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
15087-06-6
VCID:
VC0053783
InChI:
InChI=1S/C24H32O9.Na/c1-24-7-6-13-12-5-3-11(32-23-19(28)17(26)18(27)20(33-23)22(30)31)8-10(12)2-4-14(13)15(24)9-16(25)21(24)29;/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31);
SMILES:
CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Na]
Molecular Formula:
C₂₄H₃₁NaO₉
Molecular Weight:
487.5 g/mol
Estriol 3-O-β-D-Glucuronide Sodium Salt
CAS No.: 15087-06-6
Reference Standards
VCID: VC0053783
Molecular Formula: C₂₄H₃₁NaO₉
Molecular Weight: 487.5 g/mol
| CAS No. | 15087-06-6 |
|---|---|
| Product Name | Estriol 3-O-β-D-Glucuronide Sodium Salt |
| Molecular Formula | C₂₄H₃₁NaO₉ |
| Molecular Weight | 487.5 g/mol |
| Standard InChI | InChI=1S/C24H32O9.Na/c1-24-7-6-13-12-5-3-11(32-23-19(28)17(26)18(27)20(33-23)22(30)31)8-10(12)2-4-14(13)15(24)9-16(25)21(24)29;/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31); |
| Standard InChIKey | OMEVKFHIFIXRHB-UHFFFAOYSA-N |
| SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Na] |
| Canonical SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Na] |
| Synonyms | 16α,17β-Dihydroxyestra-1,3,5(10)-trien-3-yl β-D-Glucopyranosiduronic Acid Monosodium Salt; 3-(β-D-Glucopyranuronosyloxy)-estra-1,3,5(10)-triene-16α,17β-diol Monosodium Salt; Estriol Sodium 3-Glucuronate; Sodium (2S,3S,4S,5R,6S)-6-(((8R,9S,13S,14S,16R |
| PubChem Compound | 16219307 |
| Last Modified | Nov 11 2021 |
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